Cas no 2172029-55-7 (1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride)

• Product Name: 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride
• CAS No: 2172029-55-7
• MF: C₇H₉FN₂O₂S
• MW: 204.221963644028
• CID: 5777451
• PubChem ID: 165961152
• Update Time: 2025-06-11

1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2172029-55-7
• 1-(3-methylpyrazin-2-yl)ethane-1-sulfonyl fluoride
• EN300-1450795
• 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride

• Inchi： 1S/C7H9FN2O2S/c1-5-7(10-4-3-9-5)6(2)13(8,11)12/h3-4,6H,1-2H3
• InChI Key： JMSMYYJQVZPDAE-UHFFFAOYSA-N
• SMILES： S(C(C)C1C(C)=NC=CN=1)(=O)(=O)F

Computed Properties

• Exact Mass: 204.03687687g/mol
• Monoisotopic Mass: 204.03687687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.3Ų

Additional information on 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride

Introduction to 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride (CAS No. 2172029-55-7)

1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride, identified by the CAS number 2172029-55-7, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile applications in synthetic chemistry and drug development. The presence of a pyrazine ring with a methyl substituent at the 3-position and a sulfonyl fluoride group at the 1-position endows this molecule with unique reactivity and potential biological activity.

The structural features of 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride make it a valuable intermediate in the synthesis of various pharmacologically active agents. The sulfonyl fluoride moiety is particularly interesting as it can undergo nucleophilic substitution reactions, allowing for further functionalization and the creation of more complex molecular architectures. This property is highly advantageous in medicinal chemistry, where the ability to modify molecular structures is crucial for optimizing drug efficacy and selectivity.

In recent years, there has been a growing interest in pyrazine derivatives due to their demonstrated biological activity across multiple therapeutic areas. Pyrazines are heterocyclic compounds that exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a methyl group at the 3-position of the pyrazine ring in 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride may enhance its binding affinity to biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride is its potential application in the development of novel sulfonamide-based drugs. Sulfonamides are a class of compounds that have been used for decades in medicine, with notable examples including antibiotics like sulfamethoxazole and diuretics like hydrochlorothiazide. The sulfonyl group in this compound can be readily converted into a sulfonamide bond, which is a key structural feature in many bioactive molecules. This transformation opens up numerous possibilities for designing new drugs with improved pharmacokinetic profiles and reduced side effects.

Recent advancements in computational chemistry have also highlighted the importance of 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride as a building block for virtual screening campaigns. High-throughput virtual screening (HTVS) allows researchers to rapidly evaluate large libraries of compounds for their potential binding to specific biological targets. The unique structure of this compound makes it an attractive candidate for such screens, as it combines elements known to interact favorably with biological macromolecules. By leveraging computational methods, researchers can identify novel drug candidates more efficiently, reducing the time and cost associated with traditional discovery processes.

The synthesis of 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride presents an interesting challenge due to its complex structural motif. However, modern synthetic techniques have made significant strides in facilitating the preparation of such molecules. For instance, transition metal-catalyzed cross-coupling reactions have been instrumental in constructing the pyrazine ring system, while fluorination methods have enabled the introduction of the sulfonyl fluoride group. These advances have not only improved yields but also enhanced scalability, making it feasible to produce larger quantities of the compound for research purposes.

In addition to its synthetic utility, 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride has shown promise in preclinical studies as a tool compound for exploring new therapeutic pathways. Researchers are investigating its potential role in modulating enzyme activity and receptor binding interactions. For example, studies suggest that derivatives of this compound may interact with enzymes involved in metabolic pathways relevant to diseases such as diabetes and cancer. By understanding these interactions at a molecular level, scientists can develop more targeted therapies that address specific disease mechanisms.

The versatility of 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride extends beyond its use as an intermediate in drug synthesis; it also serves as a valuable scaffold for developing probes and inhibitors for biochemical studies. The ability to modify different parts of its structure allows researchers to generate libraries of analogs with varying properties. This approach is particularly useful in fragment-based drug discovery, where small molecular fragments are screened for initial binding interactions before being optimized into lead compounds.

As our understanding of chemical biology continues to evolve, compounds like 1-(3-Methylpyrazin-2-yl)ethane-1-sulfonyl fluoride will play an increasingly important role in unraveling complex biological processes. The integration of chemical synthesis with high-resolution structural biology techniques has enabled researchers to design molecules that interact specifically with target proteins or nucleic acids. This synergy between chemistry and biology is driving innovation in drug discovery and therapeutic development.

In conclusion,1-(3-Methylpyrazin-2-ylolethane)-sulfonyl fluoride (CAS No: 2172029–55–7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile building block for synthesizing bioactive molecules, while its reactivity allows for further functionalization through various chemical transformations. As ongoing research continues to uncover new applications and therapeutic possibilities,this compound is poised to make substantial contributions to the field of medicinal chemistry.